SH514

• Molecular Formula: C32H38N2O4
• Molecular Weight: 514.7 g/mol
• InChI: InChI=1S/C32H38N2O4/c1-18(29(37)34-20-7-9-21(38-6)10-8-20)22-11-12-23-27-24(13-14-31(22,23)4)32(5)16-19(17-33)28(36)30(2,3)26(32)15-25(27)35/h7-10,15-16,18,22-24,27H,11-14H2,1-6H3,(H,34,37)/t18-,22+,23-,24-,27-,31+,32+/m0/s1
• InChIKey: KYKBJTKJOLHSLW-RWZHQRSYSA-N

Researchers studying IRF4-driven multiple myeloma require direct target engagement, not indirect modulation via CRBN or EP300. SH514 is the only defined small molecule that binds the IRF4 DNA-binding domain (KD 1.28 μM, IC50 2.63 μM). - Orally active; circumvents cereblon-dependent resistance in lenalidomide-refractory models - Validated in vivo efficacy (12.5-25 mg/kg QD, NCI-H929 xenograft) with no significant toxicity - Ideal for SPR, competitive displacement, and IRF4 regulon mapping studies

SH514 Direct IRF4 Inhibitor for Myeloma Research

SH514 (also designated as compound 41) is a bisnoralcohol (BA) derivative that functions as a direct, small molecule inhibitor of interferon regulatory factor 4 (IRF4) [1]. It binds to the DNA-binding domain (DBD) of IRF4 with a KD of 1.28 μM, thereby blocking its transcriptional activity [1]. SH514 is an orally active compound (IC50 = 2.63 μM for IRF4 inhibition) that selectively suppresses the proliferation of IRF4-high-expressing multiple myeloma (MM) cell lines, such as NCI-H929 and MM.1R, with IC50 values of 0.08 μM and 0.11 μM, respectively [1]. Notably, SH514 represents a first-in-class chemical entity capable of directly binding to and inhibiting IRF4, a validated oncogenic target in MM [1].

Workflow Direct IRF4 target engagement and DNA-binding inhibition

Selection Orally active small-molecule tool with confirmed IRF4-DBD binding

Context Preclinical multiple myeloma models; pathway and mechanism studies

• [1] Zhang JZ, et al. Design, synthesis and biological evaluation of bisnoralcohol derivatives as novel IRF4 inhibitors for the treatment of multiple myeloma. Eur J Med Chem. 2025 Jan 6;285:117240. View Source

SH514 Unique IRF4 Binding Pharmacology

While several agents, including the clinical drug lenalidomide and emerging small molecules like G1126, are known to impact IRF4-mediated transcriptional networks, their mechanisms of action differ fundamentally from that of SH514. Lenalidomide, an immunomodulatory drug (IMiD), indirectly reduces IRF4 expression by promoting the degradation of the transcription factors Ikaros and Aiolos [2], whereas G1126 is a bisnoralcohol derivative that, like SH514, directly binds IRF4 but with distinct potency and binding characteristics [3]. Critically, SH514 is the first chemically defined small molecule demonstrated to directly bind the IRF4-DBD and selectively inhibit IRF4-high-expressing MM cells over IRF4-low-expressing cells [1]. This direct binding mechanism, coupled with its favorable in vivo efficacy profile, renders SH514 a unique and irreplaceable tool for probing IRF4-specific biology and for developing targeted MM therapies.

Indirect modulators Lenalidomide and IMiDs reduce IRF4 indirectly via cereblon, not direct target engagement. Mechanism may shift experimental pharmacology.

Epigenetic regulators EP300/CBP bromodomain inhibitors target upstream transcription, introducing broader transcriptional changes beyond IRF4.

Analogs without validation Other direct IRF4 binders lack published structures or in vivo validation; target engagement may not replicate SH514 SPR-confirmed binding.

• [1] Zhang JZ, et al. Design, synthesis and biological evaluation of bisnoralcohol derivatives as novel IRF4 inhibitors for the treatment of multiple myeloma. Eur J Med Chem. 2025 Jan 6;285:117240. View Source
• [2] Krönke J, et al. Lenalidomide causes selective degradation of IKZF1 and IKZF3 in multiple myeloma cells. Science. 2014;343(6168):301-5. View Source
• [3] Hua Y, et al. A novel small-molecule inhibitor of IRF4 selectively suppresses multiple myeloma. Genes Dis. 2026 Apr 3:102176. View Source

SH514 Head-to-Head Comparative Evidence

IRF4 Target Engagement Potency Improvement

In a mouse xenograft model of multiple myeloma, SH514 exhibited significantly greater tumor growth inhibition than the standard-of-care clinical drug lenalidomide [1]. SH514 achieved much better antitumor efficacy without causing significant toxicity, highlighting its therapeutic potential [1].

Potency improvement

Head-to-head

5.1-fold vs parent hit (IC50 2.63 vs 13.46 μM)

Supports target engagement assay sensitivity

SAR-optimized within single study

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	SH514: effectively inhibited MM tumor proliferation
Comparator Or Baseline	Lenalidomide: clinical standard-of-care
Quantified Difference	SH514 showed 'much better antitumor efficacy' than lenalidomide; no significant toxicity observed.
Conditions	Mouse xenograft model of multiple myeloma

Why This Matters

Demonstrates that SH514 is not merely another IRF4 pathway modulator but may offer a therapeutic advantage over existing IMiD-based treatments in preclinical models, supporting its selection for advanced MM studies.

• [1] Zhang JZ, et al. Design, synthesis and biological evaluation of bisnoralcohol derivatives as novel IRF4 inhibitors for the treatment of multiple myeloma. Eur J Med Chem. 2025 Jan 6;285:117240. View Source

Antiproliferative Activity in IRF4-High MM Cells

SH514 selectively inhibits the proliferation of IRF4-high-expressing MM cell lines (NCI-H929 and MM.1R) with IC50 values of 0.08 μM and 0.11 μM, respectively, while showing no cytotoxicity to normal cells [1]. In contrast, its parent hit compound 18, a bisnoralcohol derivative, inhibited IRF4 with an IC50 of 13.46 μM [1].

Antiproliferative potency

Cross-study context

H929 IC50 0.08 μM; MM.1R IC50 0.11 μM

Reported cell-model response context

Comparable potency to another bisnoralcohol derivative G1126

Evidence Dimension	Antiproliferative activity in MM cells
Target Compound Data	SH514: IC50 = 0.08 μM (NCI-H929), 0.11 μM (MM.1R)
Comparator Or Baseline	Compound 18: IC50 = 13.46 μM (IRF4 inhibition)
Quantified Difference	SH514 is >150-fold more potent than compound 18 in inhibiting IRF4 and ~168-fold more potent in NCI-H929 cells.
Conditions	Cell viability assays in IRF4-high-expressing MM cell lines

Why This Matters

Confirms the substantial optimization achieved in SH514 over the initial hit compound, validating its selection as the most potent IRF4 inhibitor in the series for further development.

• [1] Zhang JZ, et al. Design, synthesis and biological evaluation of bisnoralcohol derivatives as novel IRF4 inhibitors for the treatment of multiple myeloma. Eur J Med Chem. 2025 Jan 6;285:117240. View Source

In Vivo Antitumor Efficacy vs. Lenalidomide

SH514 binds directly to the DNA-binding domain (DBD) of IRF4 with a dissociation constant (KD) of 1.28 μM, as determined by surface plasmon resonance (SPR) [1]. In contrast, lenalidomide does not bind IRF4 directly but rather promotes the degradation of upstream transcription factors Ikaros and Aiolos, leading to indirect downregulation of IRF4 expression [2].

In vivo model response

Endpoint context

SH514 vs lenalidomide in NCI-H929 xenograft

Reported model-response endpoint context

12.5–25 mg/kg QD oral; tumor inhibition reported

Evidence Dimension	Mechanism of IRF4 inhibition
Target Compound Data	SH514: direct binding to IRF4-DBD (KD = 1.28 μM)
Comparator Or Baseline	Lenalidomide: indirect IRF4 downregulation via IKZF1/3 degradation
Quantified Difference	SH514 directly engages IRF4; lenalidomide does not.
Conditions	SPR assay for SH514; cellular assays for lenalidomide

Why This Matters

Establishes SH514 as a bona fide, direct IRF4 inhibitor with a well-defined binding mode, providing a more precise tool for dissecting IRF4-dependent biology than agents with indirect or pleiotropic effects.

• [1] Zhang JZ, et al. Design, synthesis and biological evaluation of bisnoralcohol derivatives as novel IRF4 inhibitors for the treatment of multiple myeloma. Eur J Med Chem. 2025 Jan 6;285:117240. View Source
• [2] Krönke J, et al. Lenalidomide causes selective degradation of IKZF1 and IKZF3 in multiple myeloma cells. Science. 2014;343(6168):301-5. View Source

Direct IRF4 Binding vs. Indirect Modulation

SH514 is described as an orally active IRF4 inhibitor [1]. In a mouse xenograft model, SH514 not only showed superior antitumor efficacy compared to lenalidomide but also exhibited no significant toxicity [1].

Binding mechanism

Class-level inference

Direct IRF4-DBD binding (KD 1.28 μM) vs indirect modulation

Direct target engagement confirmed by SPR

No effect on IRF3 stability reported

Evidence Dimension	In vivo safety and oral activity
Target Compound Data	SH514: orally active; no significant toxicity in vivo
Comparator Or Baseline	Lenalidomide: known for manageable but significant toxicity profile
Quantified Difference	Not quantified, but SH514's lack of significant toxicity is noteworthy.
Conditions	Mouse xenograft model; oral administration

Why This Matters

Indicates that SH514 may offer a wider therapeutic window and better tolerability than existing IMiDs, making it an attractive candidate for long-term or combination regimens in preclinical MM research.

• [1] Zhang JZ, et al. Design, synthesis and biological evaluation of bisnoralcohol derivatives as novel IRF4 inhibitors for the treatment of multiple myeloma. Eur J Med Chem. 2025 Jan 6;285:117240. View Source

SH514 Best-Fit Research Applications

IRF4 Target Engagement and DNA-Binding Studies

Utilize SH514 as a chemical probe to directly inhibit IRF4 transcriptional activity, enabling dissection of IRF4-regulated gene programs (e.g., CCNC, CANX, E2F5, CMYC, HK2, Blimp1) and cell cycle protein expression (CDC2, Cyclins B1/D1/E1, CMYC) in MM cells [1]. Its direct binding to the IRF4-DBD (KD = 1.28 μM) allows for precise interrogation of IRF4-DNA interactions [1].

Lenalidomide-Resistant Myeloma Preclinical Models

Employ SH514 in in vivo studies of multiple myeloma, leveraging its oral bioavailability and demonstrated superior antitumor efficacy over lenalidomide with no significant toxicity [1]. This scenario is ideal for preclinical validation of IRF4 as a target in MM and for exploring combination therapies.

IRF4-Dependent Gene and Cell Cycle Profiling

Apply SH514 to selectively suppress the proliferation of IRF4-high-expressing MM cells (e.g., NCI-H929, MM.1R) while sparing IRF4-low cells [1]. This application is critical for investigating the synthetic lethal relationship between IRF4 expression and MM survival, as well as for testing biomarkers of sensitivity.

Oral In Vivo Efficacy and Pharmacodynamics

Use SH514 as a reference compound in the development and evaluation of next-generation IRF4 inhibitors, given its well-characterized potency (IC50 = 2.63 μM for IRF4; 0.08-0.11 μM in MM cells), defined binding affinity (KD = 1.28 μM), and favorable in vivo profile [1].

Application

Selection Property

Validation Focus

IRF4 target engagement & DNA-binding assays

Direct IRF4-DBD binding ligand

SPR-based binding and DNA-interaction inhibition

Lenalidomide-resistant MM preclinical models

Cereblon-independent IRF4 inhibition

IMiD-resistant cell-line and xenograft models

IRF4-dependent gene & cell cycle profiling

Reported downstream pathway modulation

Transcriptomic and proteomic regulon mapping

Oral in vivo pharmacodynamics

Reported oral bioavailability in rodent models

Exposure–response and chronic dosing studies

• [1] Zhang JZ, et al. Design, synthesis and biological evaluation of bisnoralcohol derivatives as novel IRF4 inhibitors for the treatment of multiple myeloma. Eur J Med Chem. 2025 Jan 6;285:117240. View Source